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Compound of Interest

Compound Name: Silver chromate

Cat. No.: B1207786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the hydrothermal synthesis of

silver chromate (Ag₂CrO₄) nanostructures, detailing experimental protocols and summarizing

key data for applications in photocatalysis, antibacterial treatments, and as potential platforms

for drug delivery.

Introduction
Silver chromate (Ag₂CrO₄) nanostructures are of significant interest due to their unique

physicochemical properties, including their performance as a visible-light-driven photocatalyst

and their antimicrobial capabilities. The hydrothermal synthesis method offers a versatile and

efficient route to produce crystalline Ag₂CrO₄ nanostructures with controlled morphology and

size, which are crucial for their various applications. This document outlines the synthesis,

characterization, and application of these nanomaterials.

Experimental Protocols
Hydrothermal Synthesis of Silver Chromate Nanorods
This protocol describes a typical hydrothermal method for the synthesis of silver chromate
nanorods.

Materials:
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Silver nitrate (AgNO₃)

Potassium chromate (K₂CrO₄)

Deionized (DI) water

Ethanol

Teflon-lined stainless steel autoclave

Procedure:

Precursor Solution Preparation:

Prepare a 0.1 M aqueous solution of silver nitrate (AgNO₃).

Prepare a 0.05 M aqueous solution of potassium chromate (K₂CrO₄).

Reaction Mixture:

In a typical synthesis, slowly add the AgNO₃ solution to the K₂CrO₄ solution under

constant stirring. A reddish-brown precipitate of Ag₂CrO₄ will form immediately.

Continue stirring for 30 minutes to ensure a homogeneous mixture.

Hydrothermal Treatment:

Transfer the resulting suspension into a Teflon-lined stainless steel autoclave.

Seal the autoclave and heat it to 180°C in an oven for 12 hours.

Allow the autoclave to cool down to room temperature naturally.

Product Collection and Washing:

Collect the precipitate by centrifugation at 5000 rpm for 10 minutes.

Wash the collected product repeatedly with DI water and ethanol to remove any unreacted

precursors and byproducts.
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Drying:

Dry the final product in a vacuum oven at 60°C for 6 hours.

Characterization of Silver Chromate Nanostructures
The synthesized Ag₂CrO₄ nanostructures can be characterized using various analytical

techniques:

X-ray Diffraction (XRD): To determine the crystal structure and phase purity.

Scanning Electron Microscopy (SEM): To observe the morphology and size of the

nanostructures.

Transmission Electron Microscopy (TEM): For detailed morphological and structural analysis.

UV-Vis Diffuse Reflectance Spectroscopy (DRS): To determine the bandgap energy.

Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area and pore size

distribution.

Data Presentation
The following tables summarize the quantitative data for hydrothermally synthesized silver
chromate nanostructures and their performance in various applications.

Table 1: Physicochemical Properties of Hydrothermally Synthesized Silver Chromate
Nanostructures
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Property Value Reference

Crystal Structure Orthorhombic [1][2]

Morphology Nanoparticles, Nanorods [2][3]

Average Particle Size 30-80 nm [4]

Bandgap Energy (Eg) ~1.8 - 2.2 eV [2]

Specific Surface Area (BET)
Varies with synthesis

conditions

Pore Size
Varies with synthesis

conditions

Note: Specific surface area and pore size are highly dependent on the synthesis parameters

and require specific experimental data for accurate reporting.

Table 2: Photocatalytic Degradation of Organic Dyes using Silver Chromate-Based

Photocatalysts under Visible Light

Photocat
alyst

Target
Pollutant

Catalyst
Conc.
(g/L)

Pollutant
Conc.
(mg/L)

Irradiatio
n Time
(min)

Degradati
on
Efficiency
(%)

Referenc
e

Ag₂CrO₄/g-

C₃N₄

2-

Nitrophenol

(2NP)

- - - 97 [5]

Ag₂CrO₄/g-

C₃N₄

Rhodamine

B (RhB)
- - - 96 [6]

Ag₂CrO₄

(Pristine)

2-

Nitrophenol

(2NP)

- - - 58 [5]

Ag₂CrO₄

(Pristine)

Rhodamine

B (RhB)
- - - 33 [6]
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Note: The data for Ag₂CrO₄/g-C₃N₄ composites are included to demonstrate the potential of

silver chromate in photocatalysis. The efficiency of pristine Ag₂CrO₄ is provided for

comparison.

Table 3: Antibacterial Activity of Silver-Based Nanoparticles

Nanoparticle
Bacterial
Strain

Method

Zone of
Inhibition
(mm) / MIC
(µg/mL)

Reference

Silver

Nanoparticles
E. coli

Agar well

diffusion
Variable

Silver

Nanoparticles
S. aureus

Agar well

diffusion
Variable

Note: Specific data for the antibacterial activity of hydrothermally synthesized Ag₂CrO₄ is

limited in the provided search results. The table reflects the general antibacterial properties of

silver nanoparticles.

Table 4: Drug Loading and Release using Silver Nanoparticles as Carriers

Drug
Nanoparticl
e Carrier

Drug
Loading
Capacity
(%)

Release (%)
Release
Time (h)

Reference

Curcumin
Silver

Nanoparticles
95.99 ± 7.81 57.12 ± 2.76 3 [7]

Imatinib
Silver

Nanoparticles
High

Sustained

Release
- [8]

Note: This table provides examples of drug delivery using silver nanoparticles. Specific data for

silver chromate as a drug carrier is an emerging area of research.
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Mandatory Visualizations
Experimental Workflow
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Caption: Hydrothermal synthesis and characterization workflow.
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Caption: Photocatalytic degradation of organic pollutants.
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Caption: Antibacterial action of silver chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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